2-Amino-6-bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine

• IUPAC Name: 6-bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• InChI: InChI=1S/C6H4BrFN4/c7-3-1-4(8)5-10-6(9)11-12(5)2-3/h1-2H,(H2,9,11)
• InChI Key: VSRZQZIHUHKKRB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NC(=NN2C=C1Br)N)F
• Molecular Formula: C6H4BrFN4
• Molecular Weight: 231.03 g/mol

Description

“2-Amino-6-bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine” is a chemical compound with the formula C6H5BrFN4. It belongs to the class of [1,2,4]triazolo[1,5-a]pyridines, which are heterocyclic compounds.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyridines involves various methods. One common approach is the oxidative cyclization of N-(2-pyridyl)amidines. Another method involves the condensation of 2-aminopyridines with nitriles.

Molecular Structure Analysis

The [1,2,4]triazolo[1,5-a]pyridine scaffold is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. This structure allows it to readily bind in biological systems with a variety of enzymes and receptors.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[1,5-a]pyridines are diverse. For instance, 2-amino[1,2,4]triazolo[1,5-a]pyridines can be obtained by the action of NH2OH·HCl on (2-pyridyl)thiocarbamathioyl derivatives.

Scientific Research Applications

2-Amino-6-bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine is widely used in scientific research. It has been used to synthesize a variety of compounds, including drugs, and to study the mechanisms of action of drugs. It has also been used to study the biochemical and physiological effects of drugs, as well as to study the interactions between drugs and their targets. In addition, this compound has been used to study the pharmacokinetics and pharmacodynamics of drugs.

Mechanism of Action

Target of Action

Similar compounds in the 1,2,4-triazolo[1,5-a]pyridine family have been found to exhibit numerous activities, including acting as rorγt inverse agonists, phd-1, jak1, and jak2 inhibitors .

Mode of Action

It’s known that the compound is synthesized via a tandem reaction involving the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation .

Biochemical Pathways

Similar compounds in the 1,2,4-triazolo[1,5-a]pyridine family have been found to have various applications in medicinal and pharmaceutical chemistry .

Result of Action

Similar compounds in the 1,2,4-triazolo[1,5-a]pyridine family have been found to exhibit numerous biological activities .

Advantages and Limitations for Lab Experiments

2-Amino-6-bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine is a useful compound for laboratory experiments. It is relatively easy to synthesize and can be used to study the mechanisms of action of drugs. However, it is important to note that this compound can be toxic and can cause adverse effects if it is not handled properly. In addition, it can be difficult to control the concentration of this compound in laboratory experiments, as it can be difficult to accurately measure its concentration.

Future Directions

2-Amino-6-bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine can be used in a variety of ways in the future. For example, it can be used to develop new drugs or to study the mechanism of action of existing drugs. In addition, it can be used to study the biochemical and physiological effects of drugs, as well as to study the interactions between drugs and their targets. Furthermore, it can be used to study the pharmacokinetics and pharmacodynamics of drugs, as well as to study the safety and efficacy of drugs. Finally, it can be used to study the metabolic pathways of drugs and to develop new drug delivery systems.

Synthesis Methods

2-Amino-6-bromo-8-fluoro-[1,2,4]triazolo[1,5-a]pyridine can be synthesized by two different methods. The first method involves the reaction of 2-amino-6-bromo-8-fluoropyridine with 1,2,4-triazole. This reaction is carried out in an aqueous solution, and the product is then filtered and dried. The second method involves the reaction of 2-amino-6-bromo-8-fluoropyridine with 1,5-diazabicyclo[4.3.0]non-5-ene. This reaction is also carried out in an aqueous solution, and the product is then filtered and dried.